Cas no 2138096-52-1 (4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2138096-52-1
• MF: C₁₃H₁₆N₆O₄S
• MW: 352.368940353394
• CID: 6138468
• PubChem ID: 165494152
• Update Time: 2025-06-30

4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide
• 2138096-52-1
• EN300-1167661

• Inchi： 1S/C13H16N6O4S/c20-19(21)11-1-3-13(4-2-11)24(22,23)15-7-10-9-18(17-16-10)12-5-6-14-8-12/h1-4,9,12,14-15H,5-8H2
• InChI Key： XPLALCAFYOWIMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1=CN(C2CNCC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 352.09537419g/mol
• Monoisotopic Mass: 352.09537419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 143Ų

Additional information on 4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide

Chemical Profile of 4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2138096-52-1)

4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide, identified by its CAS number 2138096-52-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic and aromatic moieties, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule integrates a nitro group, a benzene sulfonamide moiety, and a pyrrolidinyl-substituted 1H-1,2,3-triazole ring, creating a complex system that warrants detailed exploration.

The synthesis of 4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group into the benzene ring is a critical step, as it modulates the electronic properties of the aromatic system. Subsequent functionalization with the pyrrolidinyl-substituted 1H-1,2,3-triazole moiety and the sulfonamide group further enhances the molecular complexity. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the desired structure efficiently.

One of the most compelling aspects of 4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide is its potential as a pharmacological agent. The combination of pharmacophores in its structure suggests multiple biological targets that could be exploited for therapeutic intervention. The nitro group is known to exhibit oxidizing properties and can participate in redox reactions, which may be relevant in contexts involving enzyme inhibition or radical scavenging. The benzene sulfonamide moiety is frequently found in bioactive molecules and has been associated with anti-inflammatory and antimicrobial activities. Additionally, the pyrrolidinyl and triazolyl groups introduce basicity and further conformational flexibility to the molecule.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and favorable pharmacokinetic profiles. The triazolopyrrolidine scaffold present in 4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide has shown promise in several preclinical models as a potential scaffold for developing novel therapeutics. Researchers have been particularly interested in its interactions with enzymes and receptors involved in metabolic pathways and signal transduction. For instance, preliminary computational studies suggest that this compound may interact with proteins implicated in cancer cell proliferation and inflammation.

The sulfonamide group in 4-nitro-N-{[1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}benzene-1-sulfonamide also plays a crucial role in determining its solubility and bioavailability. Sulfonamides are well-known for their ability to form hydrogen bonds with biological targets, which enhances binding affinity. Moreover, they often exhibit good water solubility when incorporated into molecules designed for oral or intravenous administration. This property makes 4-nitro-N-{[1-(pyrrolidin-3-y)]methyl}benzene sulfonamide (CAS No. 2138096 52 ¹) an attractive candidate for further development into a drug candidate.

In vitro studies have begun to unravel the mechanistic aspects of 4-nitro-N-{[¹-(pyrrolidin ³ yl)¹H ¹ ² ³ triazol ⁴ yl]methyl}benzene ¹ sulfonamide's biological effects. Initial assays have demonstrated modest inhibitory activity against certain enzymes associated with inflammatory responses. The nitro group appears to contribute to this activity by modulating electron density at key positions within the molecule. Further investigations are needed to fully elucidate its mode of action and identify any potential off-target effects.

The development of novel synthetic routes for 4-nitro-N-{[¹-(pyrrolidin³ yl)¹H¹²³ triazol⁴ yl]methyl}benzene¹ sulfonamide has been an area of active research. Advances in green chemistry principles have led to more sustainable synthetic methodologies that minimize waste and reduce environmental impact. For example, catalytic processes that employ recyclable ligands or water-based solvents have been explored to improve efficiency while maintaining high selectivity.

The future prospects for 4-nitro-N-{[¹-(pyrrolidin³ yl)¹H¹²³ triazol⁴ yl]methyl}benzene¹ sulfonamide are promising as it continues to be investigated for its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive further exploration into its pharmacological profile. Preclinical trials will be essential to assess its safety profile and efficacy before considering human clinical trials.

The structural complexity of CAS no 2138096 52 ¹ makes it an intriguing subject for medicinal chemistry research. Its unique combination of functional groups offers multiple avenues for optimization to enhance potency and selectivity against specific biological targets. As computational chemistry tools become more sophisticated, virtual screening approaches will play an increasingly important role in identifying derivatives with improved properties.